{3-[(Isopropyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid

Specification

• Molecular Formula: C11H22N2O2
• Molecular Weight: 214.30 g/mol
• IUPAC Name: 2-[3-[[methyl(propan-2-yl)amino]methyl]pyrrolidin-1-yl]acetic acid
• Standard InChI: InChI=1S/C11H22N2O2/c1-9(2)12(3)6-10-4-5-13(7-10)8-11(14)15/h9-10H,4-8H2,1-3H3,(H,14,15)
• Standard InChI Key: YYRIJCHTKCTATL-UHFFFAOYSA-N
• SMILES: CC(C)N(C)CC1CCN(C1)CC(=O)O
• Canonical SMILES: CC(C)N(C)CC1CCN(C1)CC(=O)O

Introduction

{3-[(Isopropyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid is a complex organic compound featuring a pyrrolidine ring, an amine group, and an acetic acid moiety. This structure suggests potential applications in medicinal chemistry, particularly as a building block for pharmaceuticals. The presence of isopropyl and methyl groups may influence the compound's steric and electronic properties, which are critical for its biological activity.

Synthesis Methods

The synthesis of {3-[(Isopropyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid typically involves several steps, utilizing both classical organic synthesis techniques and modern methodologies such as flow chemistry and thermal synthesis. These methods focus on creating complex molecules from simpler precursors.

Potential Applications

This compound has potential applications in various fields, particularly in pharmaceuticals and biochemistry, due to its unique structural characteristics. It may act as a neurotransmitter or modulator in biological systems, and modifications in its structure can significantly influence binding affinity and efficacy at target sites.

Comparison with Related Compounds

For comparison, another related compound, {3-[(Acetyl-isopropyl-aMino)-Methyl]-pyrrolidin-1-yl}-acetic acid, has a molecular formula of C12H22N2O3 and a molecular weight of 242.31 g/mol. This highlights the structural diversity within pyrrolidine-based compounds and their varying properties.

Data Table: Comparison of Related Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number
{3-[(Isopropyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid	C11H22N2O2	214.3	1353962-40-9
{3-[(Acetyl-isopropyl-aMino)-Methyl]-pyrrolidin-1-yl}-acetic acid	C12H22N2O3	242.31	1353985-82-6
[3-(Isopropyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid	C10H20N2O2	200.28	1353960-86-7

This table highlights the structural differences and similarities among these pyrrolidine-based compounds, emphasizing their distinct chemical properties.